Cas no 1178291-89-8 ((cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine)

• Product Name: (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine
• CAS No: 1178291-89-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5186714
• PubChem ID: 61003271
• Update Time: 2025-08-04

(cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• (Cyclopropylmethyl)({[3-(methoxymethyl)phenyl]methyl})amine
• Benzenemethanamine, N-(cyclopropylmethyl)-3-(methoxymethyl)-
• (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine

• Inchi： 1S/C13H19NO/c1-15-10-13-4-2-3-12(7-13)9-14-8-11-5-6-11/h2-4,7,11,14H,5-6,8-10H2,1H3
• InChI Key： UVYZTCWCLLKHPB-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)CNCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine

Professional Introduction to Compound with CAS No. 1178291-89-8 and Product Name (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine

The compound with the CAS number 1178291-89-8 and the product name (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit high selectivity and efficacy. The structural motif of (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine incorporates a cyclopropyl group, which is known for its stability and ability to enhance binding affinity to biological targets. This feature, combined with the presence of a methoxymethyl-substituted phenyl ring, contributes to the compound's versatility in interacting with biological systems.

One of the most compelling aspects of this compound is its potential role in drug discovery and development. The cyclopropyl moiety is particularly noteworthy, as it has been shown to improve the metabolic stability of drug candidates while maintaining high binding affinity to target proteins. This characteristic is crucial for the design of drugs that require prolonged half-lives and sustained therapeutic effects.

The methoxymethyl group on the phenyl ring further enhances the compound's pharmacological profile. This substitution pattern is often employed in medicinal chemistry to modulate solubility, bioavailability, and metabolic pathways. Recent studies have demonstrated that such modifications can significantly improve the pharmacokinetic properties of small molecule drugs, making them more effective in clinical settings.

Current research in this area is focused on exploring the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural framework of (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine provides a versatile scaffold for further derivatization, allowing chemists to tailor its properties for specific therapeutic applications.

Moreover, the compound has shown promise in preclinical studies as a potential lead for treating various neurological disorders. The interaction between the cyclopropyl group and neurotransmitter receptors has been a subject of intense investigation, with preliminary data suggesting that this compound may modulate receptor activity in a way that could be beneficial for conditions such as depression and anxiety.

The methoxymethyl-substituted phenyl ring also plays a critical role in these interactions. By influencing binding kinetics and affinity, this moiety can fine-tune the compound's pharmacological effects. Such fine-tuning is essential for developing drugs that not only target specific disease pathways but also minimize off-target effects, thereby improving patient safety and efficacy.

In conclusion, the compound with CAS number 1178291-89-8 and product name (cyclopropylmethyl)({3-(methoxymethyl)phenylmethyl})amine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated potential in modulating biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in shaping the future of drug discovery and development.